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Compound of Interest

Compound Name: Tributyltin methoxide

Cat. No.: B086772 Get Quote

Essential Safety and Handling Guide for Tributyltin
Methoxide
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tributyltin methoxide. Adherence to these procedures is essential for ensuring personal

safety and minimizing environmental impact.

I. Hazard Summary and Exposure Limits
Tributyltin methoxide is a hazardous chemical with significant health risks. It is classified as

acutely toxic if swallowed, harmful in contact with skin, causes skin and serious eye irritation,

may damage fertility or the unborn child, and causes damage to organs through prolonged or

repeated exposure.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Occupational Exposure Limits for Organotin Compounds (as Sn)
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Regulatory Agency
Exposure Limit
Type

Value Notes

OSHA (Occupational

Safety and Health

Administration)

PEL (Permissible

Exposure Limit) - TWA

(8-hour Time-

Weighted Average)

0.1 mg/m³ [1][4]

NIOSH (National

Institute for

Occupational Safety

and Health)

REL (Recommended

Exposure Limit) - TWA

(10-hour Time-

Weighted Average)

0.1 mg/m³ [1][4]

IDLH (Immediately

Dangerous to Life or

Health)

25 mg/m³ [1]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

TLV (Threshold Limit

Value) - TWA (8-hour

Time-Weighted

Average)

0.1 mg/m³ [1][4]

STEL (Short-Term

Exposure Limit)
0.2 mg/m³ [1][4]

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Tributyltin methoxide.
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PPE Category Item Specification/Standard

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are

commonly recommended.[5]

Due to the high toxicity, double

gloving is advised. Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

[5]

Eye and Face Protection Safety goggles and face shield

Use chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166. A face shield

should be worn in addition to

goggles where splashing is a

risk.[1]

Skin and Body Protection
Laboratory coat and protective

clothing

A flame-retardant lab coat or a

chemical-resistant apron or

suit is required to prevent skin

contact.[2][5]

Respiratory Protection Respirator

Work should be conducted in a

certified chemical fume hood.

[5] If the concentration of

airborne organotins is

expected to exceed exposure

limits, a NIOSH/MSHA-

approved respirator with an

organic vapor cartridge is

necessary.[1]

III. Operational Plan: Step-by-Step Handling Procedure
1. Preparation:
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Ensure a calibrated and certified chemical fume hood is used for all manipulations.[5]

Verify that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling the compound to minimize

time and movement.

Clearly label all containers with the chemical name and associated hazards.

2. Handling:

Don all required PPE as specified in the table above.

Dispense the required amount of Tributyltin methoxide carefully, avoiding splashes and the

generation of aerosols.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all work surfaces and equipment after use.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.

Contaminated reusable clothing should be removed immediately and stored in a sealed

container until it can be properly cleaned or disposed of.[2]

IV. Disposal Plan
1. Waste Collection:
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All waste materials contaminated with Tributyltin methoxide, including empty containers,

disposable PPE, and cleaning materials, must be collected in a designated, properly labeled,

and sealed hazardous waste container.

2. Waste Disposal:

Dispose of Tributyltin methoxide waste through a licensed hazardous waste disposal

company.

Adhere to all federal, state, and local regulations for the disposal of toxic and

environmentally hazardous chemicals.[4]

Do not discharge Tributyltin methoxide or its containers into drains or the environment.[1]

Workflow for Safe Handling of Tributyltin Methoxide
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Workflow for Safe Handling of Tributyltin Methoxide

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Decontamination

4. Waste Disposal

Verify Fume Hood Certification

Check Emergency Equipment

Prepare Materials & Label Containers

Don Appropriate PPE

Dispense Chemical in Fume Hood

Proceed to Handling

Keep Containers Closed

Avoid Personal Contact

Wash Hands & Exposed Skin

Handling Complete

Decontaminate Surfaces & Equipment

Dispose of Contaminated PPE

Collect Waste in Labeled Container

Begin Disposal

Arrange for Licensed Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Tributyltin methoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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